Nanochannel-based electrochemical sensor for the detection of pharmaceutical contaminants in water
Environmental Science: Processes & Impacts Pub Date: 2013-11-15 DOI: 10.1039/C3EM00406F
Abstract
Effective real-time monitoring is the key to understanding and tackling the issue of pharmaceutical contamination of water. This research demonstrates the utility of an alumina nanochannel-based electrochemical sensor platform for the detection of ibuprofen in water derived from various sources. Our results indicate that the sensor is highly sensitive with a limit of detection at 0.25 pg mL−1. The novel sensor described here has potential for application as a simple, rapid, inexpensive and highly reliable method for real-time environmental water quality assessment.
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